Cas no 16354-55-5 (Benz[a]anthracene,12-ethyl-7-methyl-)
16354-55-5 structure
Product Name:Benz[a]anthracene,12-ethyl-7-methyl-
Benz[a]anthracene,12-ethyl-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benz[a]anthracene,12-ethyl-7-methyl-
- 12-Ethyl-7-methylbenz(a)anthracene
- 12-ethyl-7-methylbenzo[a]anthracene
- 7-METHYL-12-ETHYLBENZ(A)ANTHRACENE
- DTXSID70167614
- FTMBVQWARWOALX-UHFFFAOYSA-N
- 7-Methyl-12-ethylbenz[a]anthracene
- 16354-55-5
- 12-Ethyl-7-methylbenz[a]anthracene
- BRN 3054830
- CCRIS 1536
- Benz(a)anthracene, 12-ethyl-7-methyl-
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- Inchi: 1S/C21H18/c1-3-16-20-11-7-6-9-17(20)14(2)18-13-12-15-8-4-5-10-19(15)21(16)18/h4-13H,3H2,1-2H3
- InChI Key: FTMBVQWARWOALX-UHFFFAOYSA-N
- SMILES: C12C3C=CC=CC=3C=CC1=C(C)C1C=CC=CC=1C=2CC
Computed Properties
- Exact Mass: 270.14094
- Monoisotopic Mass: 270.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.0691 (estimate)
- Boiling Point: 480.48°C (rough estimate)
- Refractive Index: 1.7120 (estimate)
- PSA: 0
Benz[a]anthracene,12-ethyl-7-methyl- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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